Cas no 11030-71-0 (Amanitin)

• Product name: Amanitin
• CAS No: 11030-71-0
• MF: C₃₉H₅₂N₁₀O₁₃S
• MW: 900.954380000001
• CID: 154085
• PubChem ID: 3084077

Amanitin Chemical and Physical Properties

Names and Identifiers

• Amanitin
• Amanitine(8CI)
• Amatoxin
• LogP
• AC1MJ1V6
• α-Amanitin
• 11030-71-0
• 6429KFN06D
• Amanitins
• UNII-6429KFN06D
• 2-[34-Butan-2-yl-13-(3,4-dihydroxybutan-2-yl)-8,22-dihydroxy-2,5,11,14,30,33,36,39-octaoxo-27-thia-3,6,12,15,25,29,32,35,38-nonazapentacyclo[14.12.11.06,10.018,26.019,24]nonatriaconta-18(26),19(24),20,22-tetraen-4-yl]acetic acid

• Inchi： InChI=1S/C39H52N10O13S/c1-5-17(2)31-36(58)42-12-29(53)43-26-16-63(61)38-22(21-7-6-20(62-4)9-23(21)46-38)10-24(33(55)41-13-30(54)47-31)44-37(59)32(18(3)15-50)48-35(57)27-8-19(51)14-49(27)39(60)25(11-28(40)52)45-34(26)56/h6-7,9,15,17-19,24-27,31-32,46,51H,5,8,10-14,16H2,1-4H3,(H2,40,52)(H,41,55)(H,42,58)(H,43,53)(H,44,59)(H,45,56)(H,47,54)(H,48,57)
• InChI Key： DLOANZJYILCPGB-UHFFFAOYSA-N
• SMILES： CCC(C1NC(=O)CNC(=O)C2NC(C(NC(C3CC(O)CN3C(C(NC(=O)C(CS(C3NC4C=C(C=CC=4C=3C2)OC)=O)NC(=O)CNC1=O)CC(=O)N)=O)=O)C(C=O)C)=O)C

Computed Properties

• Exact Mass: 902.33576
• Monoisotopic Mass: 903.343
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 63
• Rotatable Bond Count: 7
• Complexity: 1760
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.3
• Topological Polar Surface Area: 383A^2

Experimental Properties

• Density: 1.55
• Boiling Point: 1538°Cat760mmHg
• Flash Point: 883.9°C
• Refractive Index: 1.685
• PSA: 355.12
• LogP: -2.46720